Cas no 1433-03-0 (4-Pyridinamine,1-oxide, hydrochloride (1:1))

4-Pyridinamine,1-oxide, hydrochloride (1:1) is a chemically stable derivative of pyridine, featuring an amine group and an N-oxide functionality. The hydrochloride salt enhances its solubility in polar solvents, making it suitable for various synthetic and analytical applications. Its structural properties allow for use as an intermediate in pharmaceutical and agrochemical research, particularly in the development of nitrogen-containing heterocycles. The compound’s well-defined crystalline form ensures consistent purity, facilitating precise experimental reproducibility. Its reactivity with electrophiles and nucleophiles makes it a versatile building block in organic synthesis. The hydrochloride form also improves handling and storage stability compared to the free base.

4-Pyridinamine,1-oxide, hydrochloride (1:1) structure

1433-03-0 structure

Product Name:4-Pyridinamine,1-oxide, hydrochloride (1:1)

CAS No:1433-03-0

MF:C₅H₇ClN₂O

MW:146.57487988472

CID:171375

PubChem ID:12257271

Update Time:2025-05-26

4-Pyridinamine,1-oxide, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinamine,1-oxide, hydrochloride (1:1)
- 1-hydroxypyridin-4-imine,hydrochloride
- 1-Oxy-[4]pyridylamin, Hydrochlorid
- 1-oxy-[4]pyridylamine, hydrochloride
- NSC285114
- 4-aminopyridin-1-ium-1-olate hydrochloride
- 1-hydroxypyridin-4-imine;hydrochloride
- 66346-62-1
- 4-aminopyridin-1-ium-1-olatehydrochloride
- BAA43303
- AGN-PC-0OFPKS
- DTXSID60482722
- 4-Pyridinamine, 1-oxide, hydrochloride (1:?)
- EN300-384316
- 1433-03-0
- NSC-285114
- Inchi： 1S/C5H6N2O.ClH/c6-5-1-3-7(8)4-2-5;/h1-4,6,8H;1H
- InChI Key： QNYMQFBKNOARCJ-UHFFFAOYSA-N
- SMILES： Cl.ON1C=CC(C=C1)=N

Computed Properties

Exact Mass: 146.02500
Monoisotopic Mass: 146.025
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 144
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.3A^2

Experimental Properties

Density: 1.23
Boiling Point: 218°Cat760mmHg
Flash Point: 85.7°C
PSA: 51.48000
LogP: 2.08050

4-Pyridinamine,1-oxide, hydrochloride (1:1) Pricemore >>

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